Cas no 354127-93-8 (5,5'-Bi-1,2,4-triazine, 3,3'-bis[(1-methylethyl)thio]-)

• Product Name: 5,5'-Bi-1,2,4-triazine, 3,3'-bis[(1-methylethyl)thio]-
• CAS No: 354127-93-8
• MF: C₁₂H₁₆N₆S₂
• MW: 308.425638198853
• CID: 1469882
• PubChem ID: 6401458
• Update Time: 2025-04-20

5,5'-Bi-1,2,4-triazine, 3,3'-bis[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 5,5'-Bi-1,2,4-triazine, 3,3'-bis[(1-methylethyl)thio]-
• 3-propan-2-ylsulfanyl-5-(3-propan-2-ylsulfanyl-1,2,4-triazin-5-yl)-1,2,4-triazine
• 354127-93-8
• 5,5'-bi[3-(isopropylsulfanyl)-1,2,4-triazine]
• DTXSID50423306
• AO-040/37409001
• CHEMBL581177
• TCMDC-123740

• Inchi： 1S/C12H16N6S2/c1-7(2)19-11-15-9(5-13-17-11)10-6-14-18-12(16-10)20-8(3)4/h5-8H,1-4H3
• InChI Key： USVNJNBODYXIAS-UHFFFAOYSA-N
• SMILES： S(C1=NN=CC(C2C=NN=C(N=2)SC(C)C)=N1)C(C)C

Computed Properties

• Exact Mass: 308.08808
• Monoisotopic Mass: 308.08778688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 77.34